Cas no 16847-05-5 (Cyclohexaneoctanoic acid, 2-butyl-, methyl ester)
16847-05-5 structure
Product Name:Cyclohexaneoctanoic acid, 2-butyl-, methyl ester
CAS No:16847-05-5
MF:C19H36O2
MW:296.487946510315
CID:1349032
PubChem ID:557764
Update Time:2025-04-20
Cyclohexaneoctanoic acid, 2-butyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexaneoctanoic acid, 2-butyl-, methyl ester
- 2-Butylcyclohexaneoctanoic acid methyl ester
- Methyl 8-(2-butylcyclohexyl)octanoate #
- 16847-05-5
- MCPUIPZASRSCFE-UHFFFAOYSA-N
- Methyl 8-(2-butylcyclohexyl)octanoate
- methyl 8-(2'-butyl-cyclohexyl)-octanoate
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- Inchi: 1S/C19H36O2/c1-3-4-12-17-14-10-11-15-18(17)13-8-6-5-7-9-16-19(20)21-2/h17-18H,3-16H2,1-2H3
- InChI Key: MCPUIPZASRSCFE-UHFFFAOYSA-N
- SMILES: O(C)C(CCCCCCCC1CCCCC1CCCC)=O
Computed Properties
- Exact Mass: 296.27168
- Monoisotopic Mass: 296.271530387g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 12
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.7
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Cyclohexaneoctanoic acid, 2-butyl-, methyl ester Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
16847-05-5 (Cyclohexaneoctanoic acid, 2-butyl-, methyl ester) Related Products
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